Cas no 1998605-18-7 (ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate)

• Product Name: ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate
• CAS No: 1998605-18-7
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5637865
• PubChem ID: 165911208
• Update Time: 2025-06-12

ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate
• 1998605-18-7
• EN300-28275224

• Inchi： 1S/C11H13F2NO2/c1-2-16-11(15)10(14)5-7-3-4-8(12)6-9(7)13/h3-4,6,10H,2,5,14H2,1H3/t10-/m1/s1
• InChI Key： HBBADSSBHUDUNL-SNVBAGLBSA-N
• SMILES： FC1C=C(C=CC=1C[C@H](C(=O)OCC)N)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate

Research Brief on Ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate (CAS: 1998605-18-7) in Chemical Biology and Pharmaceutical Applications

Ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate (CAS: 1998605-18-7) is a chiral amino acid ester derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound serves as a key intermediate in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. The presence of the 2,4-difluorophenyl moiety and the chiral center at the 2-position makes this molecule particularly interesting for structure-activity relationship (SAR) studies and drug design.

Recent studies have focused on the synthetic optimization of ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route using enzymatic resolution, achieving >99% enantiomeric excess (ee) and yields exceeding 85%. This advancement is critical for scaling up production while maintaining the high purity required for pharmaceutical applications.

In drug discovery, this compound has shown promise as a building block for protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. The difluorophenyl group appears to enhance binding affinity through favorable interactions with the hydrophobic S2 pocket of the protease.

Structural modifications of this scaffold have also been explored for CNS-targeted therapeutics. A 2024 study in ACS Chemical Neuroscience reported that certain N-acylated derivatives demonstrate improved blood-brain barrier penetration and show potential as precursors for glutamate receptor modulators. Molecular dynamics simulations suggest that the fluorinated aromatic ring contributes to both membrane permeability and target binding specificity.

From a chemical biology perspective, ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate has been utilized as a versatile probe for studying enzyme-substrate interactions. The fluorine atoms serve as useful NMR handles, while the ester group allows for facile conversion to various functional groups. Recent work published in Chemical Communications (2023) employed this compound to develop fluorescence-based assays for aminoacyl-tRNA synthetase activity monitoring.

Ongoing clinical research is investigating the therapeutic potential of drugs incorporating this structural motif. Phase I trials for a candidate antiviral agent containing the ethyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate core have shown favorable pharmacokinetic profiles with good oral bioavailability (reported at 78% in healthy volunteers). The metabolic stability of this scaffold, attributed to the fluorine substitution pattern, appears to contribute to its promising drug-like properties.

Future research directions include exploring the application of this compound in peptide mimetics and PROTAC (Proteolysis Targeting Chimera) development. Preliminary computational studies suggest that the difluorophenyl group may enhance proteasome recruitment efficiency in targeted protein degradation strategies. Additionally, the potential of radiofluorinated derivatives for PET imaging applications is currently under investigation by several research groups.